![molecular formula C20H25N3O2S2 B4179308 N-benzyl-N'-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea](/img/structure/B4179308.png)
N-benzyl-N'-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea
Overview
Description
N-benzyl-N'-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea, also known as MPTU, is a chemical compound that has been studied extensively in the field of biochemistry and pharmacology. MPTU is a thiourea derivative that has been shown to have a variety of biological effects, including anti-inflammatory, antioxidant, and antitumor properties. In
Mechanism of Action
The mechanism of action of N-benzyl-N'-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea is not fully understood, but it is thought to act by inhibiting the activity of enzymes involved in inflammation and oxidative stress. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. It has also been shown to inhibit the activity of NADPH oxidase, an enzyme involved in the production of reactive oxygen species.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in cells, which may have implications for the treatment of a variety of diseases, including cancer, Alzheimer's disease, and cardiovascular disease. This compound has also been shown to have antitumor effects in a variety of cancer cell lines, which may have implications for the development of new cancer therapies.
Advantages and Limitations for Lab Experiments
N-benzyl-N'-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea has several advantages for lab experiments. It is relatively easy to synthesize and is stable under a variety of conditions. This compound is also relatively inexpensive compared to other drugs used in biochemistry and pharmacology. However, this compound has some limitations for lab experiments. It has limited solubility in water and some organic solvents, which may limit its use in certain experiments. This compound also has limited bioavailability, which may limit its use in animal studies.
Future Directions
There are several future directions for research on N-benzyl-N'-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea. One area of research is the development of new this compound derivatives with improved bioavailability and solubility. Another area of research is the development of new cancer therapies based on this compound and its derivatives. Finally, research on the mechanism of action of this compound may lead to the development of new drugs for the treatment of inflammatory and oxidative stress-related diseases.
Scientific Research Applications
N-benzyl-N'-{4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}thiourea has been extensively studied in the field of biochemistry and pharmacology. It has been shown to have a variety of biological effects, including anti-inflammatory, antioxidant, and antitumor properties. This compound has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, and to reduce oxidative stress in cells. It has also been shown to have antitumor effects in a variety of cancer cell lines, including breast, lung, and prostate cancer.
properties
IUPAC Name |
1-benzyl-3-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O2S2/c1-16-11-13-23(14-12-16)27(24,25)19-9-7-18(8-10-19)22-20(26)21-15-17-5-3-2-4-6-17/h2-10,16H,11-15H2,1H3,(H2,21,22,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQDAJFTWHVRLRI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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